Cas no 1251010-74-8 (tert-Butyl 6a-phenyl-1,2,3,3a,5,6-hexahydropyrrolo-[3,2-b]pyrrole-4-carboxylate)
tert-Butyl 6a-phenyl-1,2,3,3a,5,6-hexahydropyrrolo-[3,2-b]pyrrole-4-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- tert-Butyl 6a-phenyl-1,2,3,3a,5,6-hexahydropyrrolo-[3,2-b]pyrrole-4-carboxylate
- PYRROLO[3,2-B]PYRROLE-1(2H)-CARBOXYLIC ACID, HEXAHYDRO-3A-PHENYL-, 1,1-DIMETHYLETHYL ESTER
- tert-Butyl 3a-phenyl-octahydropyrrolo[3,2-b]pyrrole-1-carboxylate
-
- Inchi: 1S/C17H24N2O2/c1-16(2,3)21-15(20)19-12-10-17(14(19)9-11-18-17)13-7-5-4-6-8-13/h4-8,14,18H,9-12H2,1-3H3
- InChI Key: XNMFFEJCPXOIHP-UHFFFAOYSA-N
- SMILES: N1(C(OC(C)(C)C)=O)CCC2(C3=CC=CC=C3)NCCC12
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
tert-Butyl 6a-phenyl-1,2,3,3a,5,6-hexahydropyrrolo-[3,2-b]pyrrole-4-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM476277-100mg |
tert-Butyl 6a-phenyl-1,2,3,3a,5,6-hexahydropyrrolo-[3,2-b]pyrrole-4-carboxylate |
1251010-74-8 | 95%+ | 100mg |
$*** | 2023-03-29 | |
| Chemenu | CM476277-250mg |
tert-Butyl 6a-phenyl-1,2,3,3a,5,6-hexahydropyrrolo-[3,2-b]pyrrole-4-carboxylate |
1251010-74-8 | 95%+ | 250mg |
$*** | 2023-03-29 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD314630-250mg |
tert-Butyl 6a-phenyl-1,2,3,3a,5,6-hexahydropyrrolo-[3,2-b]pyrrole-4-carboxylate |
1251010-74-8 | 95+% | 250mg |
¥12859.0 | 2023-04-04 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1127983-100mg |
tert-Butyl 3a-phenyl-octahydropyrrolo[3,2-b]pyrrole-1-carboxylate |
1251010-74-8 | 98% | 100mg |
¥16602.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1127983-250mg |
tert-Butyl 3a-phenyl-octahydropyrrolo[3,2-b]pyrrole-1-carboxylate |
1251010-74-8 | 98% | 250mg |
¥25825.00 | 2024-08-09 |
tert-Butyl 6a-phenyl-1,2,3,3a,5,6-hexahydropyrrolo-[3,2-b]pyrrole-4-carboxylate Related Literature
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
Additional information on tert-Butyl 6a-phenyl-1,2,3,3a,5,6-hexahydropyrrolo-[3,2-b]pyrrole-4-carboxylate
Introduction to Tert-Butyl 6a-phenyl-1,2,3,3a,5,6-hexahydropyrrolo-[3,2-b]pyrrole-4-carboxylate (CAS No. 1251010-74-8)
Tert-Butyl 6a-phenyl-1,2,3,3a,5,6-hexahydropyrrolo-[3,2-b]pyrrole-4-carboxylate (CAS No. 1251010-74-8) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of heterocyclic molecules, which are known for their diverse biological activities and potential therapeutic applications. The presence of multiple functional groups and aromatic rings in its structure contributes to its unique chemical properties and reactivity.
The molecular structure of Tert-butyl 6a-phenyl-1,2,3,3a,5,6-hexahydropyrrolo-[3,2-b]pyrrole-4-carboxylate features a fused pyrrolopyrrole core, which is a common motif in many bioactive natural products and synthetic drugs. The tert-butyl group at the 4-position provides steric hindrance and enhances the compound's solubility in organic solvents, making it suitable for various chemical transformations. Additionally, the phenyl ring at the 6a-position introduces electronic and steric effects that can influence the compound's biological interactions.
In recent years, there has been a growing interest in exploring the pharmacological potential of heterocyclic compounds. The< strong>hexahydropyrrolo-[3,2-b]pyrrole scaffold has been extensively studied for its role in modulating various biological pathways. For instance, derivatives of this scaffold have shown promise in the development of drugs targeting neurological disorders such as Alzheimer's disease and Parkinson's disease. The carboxylate group at the 4-position of the molecule can serve as a site for further functionalization, allowing for the synthesis of more complex derivatives with tailored biological activities.
Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and interactions of small molecules with biological targets with high accuracy. This has led to the identification of novel drug candidates that can be further optimized through structure-based drug design. The< strong>Tert-butyl 6a-phenyl-1,2,3,3a,5,6-hexahydropyrrolo-[3,2-b]pyrrole-4-carboxylate molecule has been subjected to virtual screening against various protein targets to assess its potential as a lead compound for drug development.
The synthesis of< strong>Tert-butyl 6a-phenyl-1,2,3,3a,5,6-hexahydropyrrolo-[3,2-b]pyrrole-4-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include cyclization reactions followed by functional group transformations such as esterification and alkylation. The use of advanced catalytic systems has improved the efficiency of these reactions and reduced the environmental impact of the synthetic processes.
The pharmacological evaluation of< strong>Tert-butyl 6a-phenyl-1,2,3,3a,5,6-hexahydropyrrolo-[3,2-b]pyrrole-4-carboxylate has revealed several interesting properties. In vitro studies have demonstrated its ability to inhibit certain enzymes associated with inflammatory pathways. This suggests that it may have therapeutic potential in conditions such as rheumatoid arthritis and inflammatory bowel disease. Additionally، preliminary in vivo studies have shown that this compound can cross the blood-brain barrier, making it a promising candidate for treating central nervous system disorders.
The development of novel pharmaceuticals often involves collaboration between chemists, biologists, and clinicians to ensure that new compounds are both effective and safe. The< strong>Tert-butyl 6a-phenyl-1,2,3,3a,5,6-hexahydropyrrolo-[3,2-b]pyrrole—4-carboxylate molecule is currently being evaluated in preclinical studies to assess its safety profile and pharmacokinetic properties。 These studies are crucial for determining whether it can proceed to clinical trials in humans。
The future prospects for< strong>Tert-butyl 6a—phenyl—1,2,3,3a,5,6—hexahydropyrrolo-[3,2—b]pyrrole—4—carboxylate are promising، given its unique structural features and biological activities。 Researchers are exploring ways to optimize its potency、 selectivity、 and pharmacokinetic properties through structural modifications。 Additionally, advances in biocatalysis and green chemistry may provide more sustainable methods for its synthesis。
1251010-74-8 (tert-Butyl 6a-phenyl-1,2,3,3a,5,6-hexahydropyrrolo-[3,2-b]pyrrole-4-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)